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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
2-Methylbutyl isobutyrate, a flammable liquid commonly used as a flavoring ingredient.[1]
Adherence to these guidelines is crucial to prevent potential hazards and ensure compliance
with regulatory standards.

Key Safety and Hazard Information

2-Methylbutyl isobutyrate is classified as a flammable liquid.[1][2][3] It is essential to handle
this chemical in a well-ventilated area and away from ignition sources such as heat, sparks,
and open flames.[1][3] Personal protective equipment, including safety goggles, gloves, and
appropriate clothing, should be worn to prevent skin and eye contact.[1]

Quantitative Data

The following table summarizes the key physical and chemical properties of 2-Methylbutyl
isobutyrate for quick reference.
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Property Value

CAS Number 2445-69-4[1]

Molecular Formula C9H1802[2]

Molecular Weight 158.24 g/mol [2]

Appearance Colorless to light yellow, clear liquid[3][4]
Flash Point 51 °C[4]

UN Number UN3272[1]

Spill and Leak Containment Protocol

In the event of a spill, immediate action is necessary to contain the substance and prevent
environmental contamination.

e Ensure Adequate Ventilation: Immediately increase ventilation in the affected area.
» Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.

o Absorb the Spill: Use a liquid-binding material such as sand, diatomite, acid binders,
universal binders, or sawdust to absorb the spilled chemical.[1]

¢ Collect Contaminated Material: Carefully collect the absorbed material and place it into a

suitable, labeled container for disposal.

o Decontaminate the Area: Clean the spill area thoroughly.

Proper Disposal Procedure

The disposal of 2-Methylbutyl isobutyrate and its contaminated materials must be conducted
in accordance with local, regional, and national regulations.[1] Under no circumstances should
this chemical be disposed of with household garbage or allowed to enter the sewage system.

[1]

o Waste Collection: Collect all waste containing 2-Methylbutyl isobutyrate, including unused
product and contaminated absorbent materials, in a designated and properly labeled waste
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container.

o Storage: Store the waste container in a cool, well-ventilated area, away from incompatible
materials and ignition sources.[3]

e Engage a Licensed Waste Disposal Company: The disposal of chemical waste must be
handled by a licensed and approved waste disposal plant.[3][4][5] Contact your institution's
environmental health and safety (EHS) department to arrange for pickup and disposal.

o Documentation: Maintain records of the disposed chemical, including the quantity and date
of disposal, as required by your institution and local regulations.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Methylbutyl isobutyrate.
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Caption: Disposal workflow for 2-Methylbutyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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